molecular formula C27H43FO2 B1235091 1alpha-Fluorocalcifediol CAS No. 74041-09-1

1alpha-Fluorocalcifediol

Cat. No. B1235091
CAS RN: 74041-09-1
M. Wt: 418.6 g/mol
InChI Key: ARPWBNOBVVRSKQ-XDJVCPMGSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1alpha-Fluorocalcifediol, also known as 1alpha-Fluorocalcifediol, is a useful research compound. Its molecular formula is C27H43FO2 and its molecular weight is 418.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality 1alpha-Fluorocalcifediol suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1alpha-Fluorocalcifediol including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

74041-09-1

Product Name

1alpha-Fluorocalcifediol

Molecular Formula

C27H43FO2

Molecular Weight

418.6 g/mol

IUPAC Name

(1S,3Z)-3-[(2E)-2-[(1R,3aS,7aR)-1-[(2R)-6-hydroxy-6-methylheptan-2-yl]-7a-methyl-2,3,3a,5,6,7-hexahydro-1H-inden-4-ylidene]ethylidene]-5-fluoro-4-methylidenecyclohexan-1-ol

InChI

InChI=1S/C27H43FO2/c1-18(8-6-14-26(3,4)30)23-12-13-24-20(9-7-15-27(23,24)5)10-11-21-16-22(29)17-25(28)19(21)2/h10-11,18,22-25,29-30H,2,6-9,12-17H2,1,3-5H3/b20-10+,21-11-/t18-,22+,23-,24+,25?,27-/m1/s1

InChI Key

ARPWBNOBVVRSKQ-XDJVCPMGSA-N

Isomeric SMILES

C[C@H](CCCC(C)(C)O)[C@H]1CC[C@@H]\2[C@@]1(CCC/C2=C\C=C/3\C[C@@H](CC(C3=C)F)O)C

SMILES

CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)F)O)C

Canonical SMILES

CC(CCCC(C)(C)O)C1CCC2C1(CCCC2=CC=C3CC(CC(C3=C)F)O)C

synonyms

1 alpha-fluoro-25-hydroxycholecalciferol
1 alpha-fluorocalcifediol
1-fluoro-25-hydroxyvitamin D3
1-fluoro-25-hydroxyvitamin D3, (1alpha,3beta,5Z,7E)-isomer
1-fluoro-25-hydroxyvitamin D3, (3beta,5E,7E)-isome

Origin of Product

United States

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